Cas no 1361-02-0 ((16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol)

• Product Name: (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol
• CAS No: 1361-02-0
• MF: C₂₃H₃₇NO₄
• MW: 391.544187307358
• CID: 2060199
• PubChem ID: 14139444
• Update Time: 2025-10-29

(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol Chemical and Physical Properties

Names and Identifiers

• (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol
• (16S)-20-ethyl-1alpha,16-dimethoxy-4-methyl-aconitane-8,14alpha-diol
• sachaconitine
• (16S)-20-Ethyl-1α,16-dimethoxy-4-methylaconitane-8,14α-diol
• Vilmorrianine D
• (16S)-20-Ethyl-1alpha,16-dimethoxy-4-methylaconitane-8,14alpha-diol
• 1361-02-0
• BAA36102

• Inchi： 1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(28-4)23-13-8-12-15(27-3)10-22(26,18(13)19(12)25)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3
• InChI Key： NGWMZXLZSGJSRI-UHFFFAOYSA-N
• SMILES： OC12CC(C3C(C1C(C3)C13C(CCC4(C)CN(CC)C1C2CC34)OC)O)OC

Computed Properties

• Exact Mass: 391.27225866g/mol
• Monoisotopic Mass: 391.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.388
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids

Additional information on (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol

Exploring the Unique Properties and Applications of (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol (CAS No. 1361-02-0)

(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol (CAS No. 1361-02-0) is a complex diterpenoid alkaloid that has garnered significant attention in the fields of medicinal chemistry and natural product research. This compound, with its intricate molecular structure and unique functional groups, presents a fascinating subject for scientific exploration. Researchers are particularly interested in its potential pharmacological properties, which may offer new avenues for drug discovery and development.

The molecular structure of (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol features multiple methoxy and hydroxyl groups, contributing to its distinctive chemical behavior. These functional groups play a crucial role in its solubility, reactivity, and interaction with biological targets. Recent studies have focused on understanding how these structural elements influence the compound's bioactivity, particularly in relation to its potential anti-inflammatory and neuroprotective effects.

One of the most intriguing aspects of 1361-02-0 is its natural occurrence in certain plant species. As interest in plant-derived bioactive compounds continues to grow, this alkaloid has become a subject of phytochemical investigations. Scientists are exploring sustainable extraction methods and biosynthesis pathways to obtain this compound in sufficient quantities for further research. The development of synthetic analogs is also an active area of investigation, aiming to enhance its desirable properties while minimizing potential side effects.

In the context of current pharmaceutical trends, (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol aligns with the growing demand for novel therapeutic agents targeting chronic inflammatory conditions and neurodegenerative diseases. Its structural similarity to other bioactive alkaloids suggests potential applications in these areas, though extensive clinical studies would be required to validate such uses. The compound's mechanism of action at the molecular level remains an important focus of ongoing research.

The analytical characterization of 1361-02-0 presents both challenges and opportunities for chemists. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its three-dimensional structure and confirm its stereochemical configuration. These studies are essential for understanding structure-activity relationships and guiding the design of derivatives with improved pharmacological profiles.

From a synthetic chemistry perspective, the complex structure of (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol offers an interesting challenge for total synthesis efforts. Recent advances in catalytic asymmetric synthesis and protecting group strategies have enabled more efficient approaches to constructing its intricate framework. These synthetic endeavors not only provide access to the natural product but also facilitate the preparation of structural analogs for biological evaluation.

In the realm of drug discovery, 1361-02-0 serves as a valuable lead compound for structure-based drug design. Computational modeling and molecular docking studies have been employed to predict its interactions with potential biological targets. Such in silico approaches help prioritize experimental investigations and optimize the compound's therapeutic potential while minimizing resource-intensive trial-and-error approaches.

The stability and formulation considerations for (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol represent another important research direction. Understanding its degradation pathways under various conditions is crucial for developing stable pharmaceutical formulations. Researchers are investigating appropriate excipients and delivery systems that could enhance its bioavailability and therapeutic efficacy.

As the scientific community continues to explore the potential of natural products in medicine, compounds like 1361-02-0 remain at the forefront of interdisciplinary research. The integration of traditional knowledge with modern analytical techniques and synthetic methods creates exciting possibilities for discovering new bioactive molecules with therapeutic value. Future research directions may include detailed pharmacokinetic studies, toxicity profiling, and mechanism of action elucidation for this intriguing diterpenoid alkaloid.

In conclusion, (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol (CAS No. 1361-02-0) represents a fascinating subject of study with potential applications across multiple scientific disciplines. Its complex structure, natural origin, and possible biological activities make it a compelling candidate for further investigation in the context of modern drug discovery and development. As research progresses, this compound may yield valuable insights into the design of novel therapeutic agents for various medical conditions.